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Introduction

RBNO012759 is a potent, selective, and orally active inhibitor of Poly(ADP-ribose) polymerase
14 (PARP14).[1][2] PARP14 is a member of the mono-ADP-ribosyltransferase (MARylating)
subfamily of PARPs and is implicated in regulating immune responses, inflammation, and
cancer cell survival.[3][4][5] As an interferon-stimulated gene (ISG), PARP14 is often
overexpressed in tumors.[4][5] RBN012759 has been shown to decrease pro-tumor
macrophage function, reverse IL-4-driven gene expression in macrophages, and elicit
inflammatory responses in tumor explants, making it a valuable chemical probe for studying
PARP14 biology and its therapeutic potential in immuno-oncology.[5][6][7][8]

Mechanism of Action

RBNO012759 selectively inhibits the catalytic activity of PARP14, which is responsible for mono-
ADP-ribosylation (MARYylation) of substrate proteins.[4][5] PARP14 plays a role in modulating
signaling pathways, including those driven by Interleukin-4 (IL-4) and Interferon-gamma (IFN-
Y), which are critical for macrophage polarization.[4][6][7] By inhibiting PARP14, RBN012759
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can reverse the M2-like, pro-tumor phenotype of macrophages induced by IL-4 and promote a

more pro-inflammatory, anti-tumor environment.[6][7]

Physicochemical and Biological Properties

The key properties of RBN012759 are summarized in the table below for easy reference.

Property Value Reference(s)
Molecular Formula C19H23FN203S [319]
Molecular Weight 378.46 g/mol [3][10]
Appearance White to off-white solid powder  [3][9][11]
Purity >98% [319]
ICso (PARP14) <3 nM (0.003 pM) [1]I3][9][10]
>300-fold over other
Selectivity monoPARPs and >1000-fold [1112][3]
over polyPARPs
DMSO: up to 76 mg/mL
- (200.81 mM); 12 mg/mL (31.71
Solubility (at RT) ) o [10][11]
mM) with sonication. Ethanol:
5 mg/mL Water: Insoluble
Storage (Powder) -20°C for up to 3 years [11]
-80°C for up to 1 year; -20°C
Storage (Stock in DMSO) for up to 1 month. Avoid [1][11]
repeated freeze-thaw cycles.
0.01 pM to 10 pM has been
shown to be effective in
Cellular Activity Range various primary human [1][o][11]

macrophage and cancer cell

line assays.

Experimental Protocols
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Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO

This protocol describes the preparation of a concentrated stock solution of RBN012759, which
is essential for subsequent dilutions into cell culture media.

Materials:

RBN012759 powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSOQO) (Biotechnology or Cell Culture Grade)

Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL or 15 mL)

Vortex mixer

Sonicator (optional, but recommended)

Calibrated pipettes and sterile tips
Procedure:

o Equilibrate: Allow the vial of RBN012759 powder to warm to room temperature for 15-20
minutes before opening to prevent condensation of moisture.

e Weighing (Optional): If not pre-weighed, aseptically weigh the desired amount of
RBN012759 powder.

¢ Solvent Addition: Add the required volume of fresh, anhydrous DMSO to the vial to achieve
the desired stock concentration (e.g., 10 mM or 20 mM). For example, to make a 10 mM
stock solution from 1 mg of RBN012759 (MW: 378.46), add 264.2 pL of DMSO.

o Calculation: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Molarity (mol/L))
e Dissolution:

o Cap the vial tightly and vortex thoroughly for 1-2 minutes.
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o If the compound does not fully dissolve, sonicate the solution in a water bath for 5-10
minutes.[11] Gentle warming to 37°C can also aid dissolution.

o Visually inspect the solution to ensure it is clear and free of particulates.

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 10-
20 pL) in sterile polypropylene tubes. This prevents contamination and degradation from
repeated freeze-thaw cycles.[1]

o Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term
storage (up to 1 month).[1][11] Protect from light.[1]

Protocol 2: Preparation of Working Solutions for Cell
Culture

This protocol outlines the dilution of the DMSO stock solution into cell culture medium to
achieve the final desired experimental concentrations.

Materials:

RBNO012759 concentrated stock solution (from Protocol 1)

Complete cell culture medium appropriate for your cell type

Sterile microcentrifuge tubes or conical tubes

Calibrated pipettes and sterile tips
Procedure:

o Thaw Stock: Thaw one aliquot of the RBN012759 stock solution at room temperature.
Centrifuge briefly to collect the contents at the bottom of the tube.

o Serial Dilution (Recommended): Perform a serial dilution to prepare intermediate
concentrations. It is not recommended to add a very small volume of concentrated stock
directly to a large volume of media, as this can lead to poor mixing and precipitation.
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o Example for a 10 pM final concentration from a 10 mM stock:

» Prepare an intermediate dilution by adding 2 pL of the 10 mM stock to 198 pL of
complete cell culture medium. This results in a 100 uM intermediate solution (a 1:100
dilution).

» Add 100 pL of this 100 uM intermediate solution to 900 pL of cell culture medium in your
well or tube to achieve a final concentration of 10 uM (a 1:10 dilution).

e Final DMSO Concentration: Ensure the final concentration of DMSO in the culture medium is
non-toxic to your cells, typically < 0.1%. A vehicle control (medium with the same final
concentration of DMSO) must always be included in experiments.

e Immediate Use: Use the freshly prepared working solutions immediately to avoid
degradation or precipitation of the compound in the aqueous medium.[10]

Protocol 3: General Cell Treatment Protocol

This protocol provides a general workflow for treating cultured cells with RBN012759.
Materials:

Cultured cells in appropriate vessels (e.g., 96-well plates, 6-well plates)

RBNO012759 working solutions (from Protocol 2)

Vehicle control medium (containing the same final DMSO concentration)

Complete cell culture medium
Procedure:

o Cell Seeding: Seed cells at the desired density and allow them to adhere and stabilize
overnight, or as required by your experimental design.

» Prepare Treatments: Prepare the final working concentrations of RBN012759 and the
vehicle control in complete cell culture medium as described in Protocol 2.
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e Cell Treatment:
o Carefully remove the existing medium from the cells.

o Add the medium containing the appropriate concentration of RBN012759 or the vehicle
control to the respective wells.

o For example, in a 6-well plate, you might replace 2 mL of old medium with 2 mL of
treatment medium.

 Incubation: Return the cells to the incubator and culture for the desired experimental duration
(e.q., 24, 48, or 72 hours).

o Downstream Analysis: Following incubation, harvest the cells, supernatant, or lysate for
downstream applications such as Western blotting, RT-gPCR, ELISA, or cell viability assays.

Visualizations
Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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